Cas no 16867-31-5 (3-Ethyl-2-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 3-Ethyl-2-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 16867-31-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 204246
• PubChem ID: 3053745
• Update Time: 2025-10-29

3-Ethyl-2-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-ethyl-2-methylpyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one,3-ethyl-2-methyl-
• 2,3-Dimethyl-4H-pyrido<1,2-a>pyrimidin-4-on
• 2-Methyl-3-ethyl-4H-pyrido<1.2-a>pyrimidinon-(4)
• 2-methyl-3-ethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine
• 3-ethyl-2-methyl-5-hydropyridino[1,2-a]pyrimidin-4-one
• 3-ethyl-2-methyl-pyrido[1,2-a]pyrimidin-4-one
• M 6791
• 16867-31-5
• DTXSID20388872
• SCHEMBL6501337
• CHEMBL1195493
• FT-0668315
• AKOS024286617
• 3-Ethyl-2-methyl-4H-pyrido1,2-apyrimidin-4-one

• Inchi： 1S/C11H12N2O/c1-3-9-8(2)12-10-6-4-5-7-13(10)11(9)14/h4-7H,3H2,1-2H3
• InChI Key： DKKRVLCXVRLMMU-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=CC=CN12)CC

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• PSA: 34.37000
• LogP: 1.56530